S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] (E)-oct-2-enethioate
S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] (E)-oct-2-enethioate
(2E)-Octenoyl-CoA, also known as (E)-S-2-octenoate, belongs to the class of organic compounds known as medium-chain 2-enoyl coas. These are organic compounds containing a coenzyme A substructure linked to a medium-chain 2-enoyl chain of 5 to 12 carbon atoms (2E)-Octenoyl-CoA is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa) (2E)-Octenoyl-CoA has been primarily detected in urine. Within the cell, (2E)-octenoyl-CoA is primarily located in the cytoplasm (2E)-Octenoyl-CoA exists in all eukaryotes, ranging from yeast to humans. In humans, (2E)-octenoyl-CoA is involved in the fatty acid metabolism pathway (2E)-Octenoyl-CoA is also involved in several metabolic disorders, some of which include the mitochondrial Beta-oxidation OF short chain saturated fatty acids pathway, the mitochondrial Beta-oxidation OF medium chain saturated fatty acids pathway, very-long-chain acyl CoA dehydrogenase deficiency (vlcad), and long chain acyl-CoA dehydrogenase deficiency (lcad).
Brand Name:
Vulcanchem
CAS No.:
10018-94-7
VCID:
VC0158517
InChI:
InChI=1S/C29H48N7O17P3S/c1-4-5-6-7-8-9-20(38)57-13-12-31-19(37)10-11-32-27(41)24(40)29(2,3)15-50-56(47,48)53-55(45,46)49-14-18-23(52-54(42,43)44)22(39)28(51-18)36-17-35-21-25(30)33-16-34-26(21)36/h8-9,16-18,22-24,28,39-40H,4-7,10-15H2,1-3H3,(H,31,37)(H,32,41)(H,45,46)(H,47,48)(H2,30,33,34)(H2,42,43,44)/t18-,22-,23-,24?,28-/m1/s1
SMILES:
CCCCCC=CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
Molecular Formula:
C29H48N7O17P3S
Molecular Weight:
891.7 g/mol
S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] (E)-oct-2-enethioate
CAS No.: 10018-94-7
Main Products
VCID: VC0158517
Molecular Formula: C29H48N7O17P3S
Molecular Weight: 891.7 g/mol
CAS No. | 10018-94-7 |
---|---|
Product Name | S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] (E)-oct-2-enethioate |
Molecular Formula | C29H48N7O17P3S |
Molecular Weight | 891.7 g/mol |
IUPAC Name | S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] oct-2-enethioate |
Standard InChI | InChI=1S/C29H48N7O17P3S/c1-4-5-6-7-8-9-20(38)57-13-12-31-19(37)10-11-32-27(41)24(40)29(2,3)15-50-56(47,48)53-55(45,46)49-14-18-23(52-54(42,43)44)22(39)28(51-18)36-17-35-21-25(30)33-16-34-26(21)36/h8-9,16-18,22-24,28,39-40H,4-7,10-15H2,1-3H3,(H,31,37)(H,32,41)(H,45,46)(H,47,48)(H2,30,33,34)(H2,42,43,44)/t18-,22-,23-,24?,28-/m1/s1 |
Standard InChIKey | CPSDNAXXKWVYIY-FFJUWABQSA-N |
Isomeric SMILES | CCCCC/C=C/C(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O |
SMILES | CCCCCC=CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O |
Canonical SMILES | CCCCCC=CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O |
Physical Description | Solid |
Description | (2E)-Octenoyl-CoA, also known as (E)-S-2-octenoate, belongs to the class of organic compounds known as medium-chain 2-enoyl coas. These are organic compounds containing a coenzyme A substructure linked to a medium-chain 2-enoyl chain of 5 to 12 carbon atoms (2E)-Octenoyl-CoA is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa) (2E)-Octenoyl-CoA has been primarily detected in urine. Within the cell, (2E)-octenoyl-CoA is primarily located in the cytoplasm (2E)-Octenoyl-CoA exists in all eukaryotes, ranging from yeast to humans. In humans, (2E)-octenoyl-CoA is involved in the fatty acid metabolism pathway (2E)-Octenoyl-CoA is also involved in several metabolic disorders, some of which include the mitochondrial Beta-oxidation OF short chain saturated fatty acids pathway, the mitochondrial Beta-oxidation OF medium chain saturated fatty acids pathway, very-long-chain acyl CoA dehydrogenase deficiency (vlcad), and long chain acyl-CoA dehydrogenase deficiency (lcad). |
PubChem Compound | 440617 |
Last Modified | Nov 11 2021 |
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